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Compound of Interest

Compound Name: 4-Methoxyphenylacetonitrile-d4

Cat. No.: B12388655

Chemical Identification and Physical Properties

4-Methoxyphenylacetonitrile, also known as 4-methoxybenzyl cyanide, is an organic compound
used as an intermediate in the synthesis of pharmaceuticals.[1][2][3] The deuterated version, 4-
Methoxyphenyl-2,3,5,6-d4-acetonitrile, is isotopically enriched with deuterium.[4]

Table 1: Physical and Chemical Properties
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Value (4- Value (4-
Property Methoxyphenylacet Methoxyphenylacet Source(s)
onitrile) onitrile-d4)
Molecular Formula CoH9sNO CoHsDaNO [11[5]16]
Molecular Weight 147.17 g/mol 151.20 g/mol [1][4]15]16]
CAS Number 104-47-2 1219798-74-9 [1][4]1[5]
Clear, colorless to -
Appearance o Not specified [1][7]
pale-yellow liquid
- , 286-287 °C at 760 N
Boiling Point Not specified [L1051[7]
mmHg
Melting Point 8°C Not specified [31[7]
Flash Point 117 °C/242.6 °F Not specified [51[7]
Autoignition Temp. 480 °C /896 °F Not specified [7]
Specific Gravity 1.080 - 1.090 at 25°C Not specified [1107]
) o Lower: 1.2% / Upper: .
Explosive Limits Not specified [718]
9.4%
Solubility Insoluble in water Not specified [3]

Hazard Identification and Toxicological Data

4-Methoxyphenylacetonitrile is classified as hazardous and is toxic if swallowed.[6][7][9] It can
also cause skin and eye irritation and may be harmful to aquatic life with long-lasting effects.[7]

[9]

Table 2: GHS Hazard Classification
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Category Information Source(s)
) GHSO06 (Skull and
Pictogram [3][5]
Crossbones)
Signal Word Danger [51[7119]

Hazard Statements

H301: Toxic if swallowed.H315:
Causes skin irritation.H319:

Causes serious eye

o _ [51[9]
irritation.H412: Harmful to

aquatic life with long lasting

effects.

Precautionary Statements

P264: Wash skin thoroughly
after handling.P270: Do not
eat, drink or smoke when using
this product.P301 + P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.P405: Store

[5]

locked up.

Toxicological Information

e Primary Routes of Exposure: Ingestion, inhalation, skin contact, and eye contact.[2]

e Symptoms of Exposure:

o Ingestion: Toxic if swallowed.[2][7]

o Inhalation: May cause respiratory irritation.[2]

o Skin Contact: May cause skin irritation.[2]

o Eye Contact: Causes serious eye irritation.[2]

Experimental Protocols and Safe Handling
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Strict adherence to safety protocols is crucial when handling this compound to minimize
exposure and ensure a safe laboratory environment.[2]

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2][7]

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and inspect them
prior to use.[2][5]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]
[10]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2]

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.
[2][7][10]

o Ensure safety showers and eyewash stations are in close proximity to the workstation.[2]

Handling and Storage

» Handling:

o

Read the Safety Data Sheet (SDS) thoroughly before use.

[¢]

Wear all required personal protective equipment.

[¢]

Avoid all personal contact, including inhalation of vapors or mists.[2][10]

o

Use only in a well-ventilated area or under a chemical fume hood.[10]

o

Do not eat, drink, or smoke when using this product.[10]
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o Wash hands and any exposed skin thoroughly after handling.[2][7]

e Storage:
o Store in original, tightly closed containers in a dry, cool, and well-ventilated area.[1][2][10]
o Store locked up.[2][7]
o Keep away from heat, direct sunlight, and sources of ignition.[1][10]

o Store away from incompatible materials such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[7][10]

Visualized Workflows
Hazard Management Workflow
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Caption: Hazard management workflow for 4-Methoxyphenylacetonitrile-d4.
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General Experimental Workflow
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Caption: General experimental workflow involving hazardous liquid reagents.
First Aid Measures
Immediate medical attention is often required.[7]

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing.
Get immediate medical attention.[1][7]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. If skin irritation occurs, get medical advice.[1][7]

 Inhalation: Remove the affected person to fresh air and keep at rest in a position comfortable
for breathing. If breathing is difficult or irregular, provide artificial respiration. Seek immediate
medical attention.[1]

 Ingestion: DO NOT induce vomiting. Clean mouth with water and rinse. Immediately call a
POISON CENTER or doctor/physician.[1][7]

Fire Fighting Measures
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o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[7]

e Specific Hazards Arising from the Chemical: Heating may cause containers to rupture
violently. During a fire, toxic fumes may be emitted, including carbon monoxide (CO), carbon
dioxide (COz2), nitrogen oxides (NOx), and hydrogen cyanide.[7][10]

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) with a full face-piece operated in pressure-demand mode and full
protective gear.[7]

Accidental Release Measures

» Personal Precautions: Remove all sources of ignition. Ensure adequate ventilation. Avoid
breathing vapors, mist, or gas. Wear protective equipment to prevent contact with skin and
eyes.[10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, sewers, or waterways.[1]

o Methods for Containment and Cleaning Up: Contain and absorb the spill with non-
combustible absorbent material (e.g., sand, earth, diatomite, vermiculite). Collect the
absorbed material and place it in a suitable, labeled container for disposal.[1][10]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations. Do not allow the material to enter sewers, surface, or groundwater.[1]
[7] Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methoxyphenylacetonitrile-d4 safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388655#4-methoxyphenylacetonitrile-d4-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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